1-(4-fluorobenzyl)-N'-(3-(4-methoxyphenyl)propanoyl)-2-oxo-1,2-dihydropyridine-3-carbohydrazide

• IUPAC Name: 1-[(4-fluorophenyl)methyl]-N'-[3-(4-methoxyphenyl)propanoyl]-2-oxopyridine-3-carbohydrazide
• InChI: InChI=1S/C23H22FN3O4/c1-31-19-11-6-16(7-12-19)8-13-21(28)25-26-22(29)20-3-2-14-27(23(20)30)15-17-4-9-18(24)10-5-17/h2-7,9-12,14H,8,13,15H2,1H3,(H,25,28)(H,26,29)
• InChI Key: NLVNJRAADJPTKA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCC(=O)NNC(=O)C2=CC=CN(C2=O)CC3=CC=C(C=C3)F
• Molecular Formula: C23H22FN3O4
• Molecular Weight: 423.4 g/mol
• CAS No.: 1105243-32-0

Description

1-(4-fluorobenzyl)-N'-(3-(4-methoxyphenyl)propanoyl)-2-oxo-1,2-dihydropyridine-3-carbohydrazide is a useful research compound. Its molecular formula is C23H22FN3O4 and its molecular weight is 423.444. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

Research in the field of organic synthesis often explores the creation and structural analysis of complex organic compounds, including hydrazones and dihydropyridines, which are structurally related to the compound . For example, the synthesis and structure elucidation of various hydrazone derivatives have been reported, highlighting the methods for creating these compounds and confirming their structures through techniques such as X-ray diffraction, NMR, and mass spectroscopy (Alotaibi et al., 2018), (Jose et al., 2018).

Potential Applications

Hydrazone derivatives and related compounds have been investigated for various applications, including their use as sensors, in medicinal chemistry for the development of new therapeutic agents, and in materials science. For instance, studies on acylhydrazone derivatives have demonstrated specific responses towards ions, suggesting their use in the development of selective sensors (Jose et al., 2018). Moreover, research into substituted dihydropyridines has identified them as potent kinase inhibitors, highlighting their potential in cancer therapy (Schroeder et al., 2009).

Biological and Pharmacological Studies

The synthesis and evaluation of hydrazone derivatives and dihydropyridines often extend into biological and pharmacological studies, where these compounds are assessed for their anticancer, antimicrobial, and enzyme inhibition activities. This research can lead to the discovery of new drugs and therapeutic agents. For example, platinum(II) complexes with hydrazides have been evaluated for their antitumor potential, revealing promising activity against certain cancer cell lines (Rodrigues et al., 2015).